Cas no 401-73-0 (3-(Trifluoromethyl)-1H-pyrazol-5(4H)-one)

• Product Name: 3-(Trifluoromethyl)-1H-pyrazol-5(4H)-one
• CAS No: 401-73-0
• MF: C₄H₃F₃N₂O
• MW: 152.074630975723
• MDL: MFCD00052748
• CID: 328469
• PubChem ID: 459434
• Update Time: 2025-06-15

3-(Trifluoromethyl)-1H-pyrazol-5(4H)-one Chemical and Physical Properties

Names and Identifiers

• 3-(Trifluoromethyl)-1H-pyrazol-5(4H)-one
• 3-(Trifluoromethyl)-2-pyrazolin-5-one
• 3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one
• 3H-Pyrazol-3-one,2,4-dihydro-5-(trifluoromethyl)-
• 3-Trifluoromethyl-1H-5-pyrazolone
• 2,4-Dihydro-5-(trifluoromethyl)-3H-pyrazol-3-one
• 3-(trifluoromethyl)-1,4-dihydropyrazol-5-one
• PMTWALQJNWEDLH-UHFFFAOYSA-N
• Maybridge1_001589
• MLS000833700
• HMS546A05
• PC7766D
• 3-(Trifluoromethyl)-5-pyrazolone
• HMS2807I06
• SBB055849
• 3-(Trifluoromethyl)-2-pyrazoline-5-one
• SMR000457221
• ST2417423
• ST50950031
• Pyrazol-3-one, 5-trifluoromethyl-2,4-dihydro-
• MFCD00052748
• CHEMBL1698286
• CS-0080448
• 5-(Trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one
• AKOS009157699
• SCHEMBL1487746
• EN300-50899
• DTXSID50332646
• SY101228
• FT-0613915
• PS-6838
• A824958
• 3-Trifluoromethyl-1H-pyrazoline-5-one
• J-511016
• 401-73-0

• MDL： MFCD00052748
• Inchi： 1S/C4H3F3N2O/c5-4(6,7)2-1-3(10)9-8-2/h1H2,(H,9,10)
• InChI Key： PMTWALQJNWEDLH-UHFFFAOYSA-N
• SMILES： FC(C1CC(NN=1)=O)(F)F

Computed Properties

• Exact Mass: 152.02000
• Monoisotopic Mass: 152.01974721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.6

Experimental Properties

• Color/Form: Not available
• Density: 1.70
• Melting Point: 297-298 ºC
• PSA: 41.46000
• LogP: 0.18900
• Solubility: Not available

3-(Trifluoromethyl)-1H-pyrazol-5(4H)-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones

Additional information on 3-(Trifluoromethyl)-1H-pyrazol-5(4H)-one

Introduction to 3-(Trifluoromethyl)-1H-pyrazol-5(4H)-one (CAS No. 401-73-0)

3-(Trifluoromethyl)-1H-pyrazol-5(4H)-one (CAS No. 401-73-0) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural framework and potential biological activities. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of a trifluoromethyl group in its molecular structure enhances its metabolic stability and binding affinity, making it a valuable scaffold for drug discovery.

The trifluoromethyl group is particularly noteworthy in medicinal chemistry as it can modulate the pharmacokinetic properties of a molecule, improving its bioavailability and duration of action. In recent years, there has been a surge in the exploration of trifluoromethyl-containing compounds due to their demonstrated efficacy in various therapeutic areas. For instance, studies have shown that trifluoromethylated pyrazoles exhibit enhanced activity against certain enzyme targets, which is attributed to the electron-withdrawing nature of the trifluoromethyl group.

1H-pyrazol-5(4H)-one itself is a derivative of pyrazole, a five-membered aromatic ring containing two nitrogen atoms. The addition of oxygen at the 5-position (as in 1H-pyrazol-5(4H)-one) introduces new functionalization possibilities, allowing for further derivatization and customization. This compound has been studied for its potential as an intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

Recent research has highlighted the importance of 3-(Trifluoromethyl)-1H-pyrazol-5(4H)-one in the development of small-molecule inhibitors targeting various disease pathways. For example, studies have demonstrated its utility in inhibiting kinases, which are overexpressed in many cancers. The trifluoromethyl group enhances the binding affinity of these inhibitors to their target enzymes by increasing hydrophobic interactions and reducing metabolic degradation.

In addition to its applications in oncology, 3-(Trifluoromethyl)-1H-pyrazol-5(4H)-one has shown promise in addressing inflammatory diseases. Researchers have identified derivatives of this compound that exhibit potent anti-inflammatory effects by modulating cytokine production and inhibiting inflammatory signaling pathways. The structural flexibility of the pyrazole ring allows for the introduction of various substituents that can fine-tune biological activity, making it a versatile scaffold for drug design.

The agrochemical industry has also explored 3-(Trifluoromethyl)-1H-pyrazol-5(4H)-one for its potential as a precursor in the synthesis of herbicides and pesticides. The trifluoromethyl group contributes to the stability and efficacy of these compounds, enhancing their performance under environmental stressors such as UV radiation and microbial degradation. This has led to interest in developing new-generation agrochemicals based on this scaffold.

From a synthetic chemistry perspective, 3-(Trifluoromethyl)-1H-pyrazol-5(4H)-one serves as an important building block for more complex heterocyclic systems. Its reactivity allows for facile functionalization at multiple positions, enabling chemists to explore diverse chemical space. Recent advances in synthetic methodologies have made it possible to introduce sophisticated functional groups with high precision, further expanding the utility of this compound.

The pharmaceutical industry continues to invest heavily in discovering new applications for 3-(Trifluoromethyl)-1H-pyrazol-5(4H)-one, recognizing its potential as a lead compound or intermediate in drug development. Collaborative efforts between academia and industry are driving innovation in this area, with researchers exploring novel synthetic routes and biological assays to uncover new therapeutic opportunities.

In conclusion, 3-(Trifluoromethyl)-1H-pyrazol-5(4H)-one (CAS No. 401-73-0) is a multifaceted compound with significant potential across multiple sectors, including pharmaceuticals and agrochemicals. Its unique structural features and biological activities make it a valuable asset in drug discovery and material science. As research continues to uncover new applications for this compound, its importance is likely to grow further.